Cas no 28732-13-0 (1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)-)

• Product name: 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)-
• CAS No: 28732-13-0
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• CID: 1436458
• PubChem ID: 135407499

1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)-
• 6-(2-aminophenyl)-3-methylthio-3,4-dihydro-1,2,4-triazin-5(2H)-one
• 6-(2-amino-phenyl)-3-methylsulfanyl-4 h-[1,2,4]triazin-5-one
• HMS1484O01
• SR-01000502412
• SR-01000502412-1
• 6-(2-Aminophenyl)-3-methylsulfanyl-4H-[1,2,4]triazin-5-one
• ChemDiv2_004166
• STK508866
• 6-(2-aminophenyl)-3-(methylsulfanyl)-1,2,4-triazin-5-ol
• 6-(2-Aminophenyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one
• DTXSID90970167
• ChemDiv3_004181
• Cambridge id 5482859
• 5482-85-9
• SCHEMBL13855874
• 6-(2-aminophenyl)-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one
• AKOS000351159
• 28732-13-0
• IDI1_022091
• 6-(2-amino-phenyl)-3-methylsulfanyl-4h-[1,2,4]triazin-5-one
• AKOS000713008
• HMS1672O08
• STL168406
• EU-0013142
• 6-(2-aminophenyl)-3-methylsulfanyl-4H-1,2,4-triazin-5-one
• BRD-K77327087-001-01-4
• AKOS001014347
• IDI1_002881
• HMS1380N08
• SB73653

• MDL： MFCD00980485
• Inchi： InChI=1S/C10H10N4OS/c1-16-10-12-9(15)8(13-14-10)6-4-2-3-5-7(6)11/h2-5H,11H2,1H3,(H,12,14,15)
• InChI Key： DZMXAKSUCUWJAU-UHFFFAOYSA-N
• SMILES： CSC1=NC(=C(C2=CC=CC=C2N)N=N1)O

Computed Properties

• Exact Mass: 234.0577
• Monoisotopic Mass: 234.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 79.84

1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)- Security Information

• Storage Condition：(BD495388)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)-

Comprehensive Overview of 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)- (CAS No. 28732-13-0)

The compound 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)-, identified by its CAS No. 28732-13-0, is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazine core substituted with an aminophenyl group and a methylthio moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to 1,2,4-Triazin-5(2H)-one derivatives is their role in drug discovery. Researchers are particularly interested in how the 6-(2-aminophenyl) substitution influences the compound's interaction with biological targets. Recent studies suggest that such derivatives may exhibit antimicrobial or anti-inflammatory properties, aligning with the growing demand for new therapeutic agents. The methylthio group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Another area of interest is the compound's potential in agrochemical applications. With the increasing focus on sustainable agriculture, scientists are investigating whether 1,2,4-Triazin-5(2H)-one derivatives can serve as eco-friendly pesticides or herbicides. The CAS No. 28732-13-0 compound's stability and functional groups make it a candidate for modifying existing agrochemicals to improve their efficacy and reduce environmental impact.

From a synthetic chemistry perspective, the compound's triazine core is a hotspot for structure-activity relationship (SAR) studies. The 6-(2-aminophenyl)-3-(methylthio)- substitution pattern allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in medicinal chemistry, where small structural changes can significantly alter a compound's biological activity.

In the context of green chemistry, the synthesis and handling of 1,2,4-Triazin-5(2H)-one derivatives are under scrutiny. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption. The compound's CAS No. 28732-13-0 is often referenced in discussions about sustainable chemical processes, reflecting the broader shift toward environmentally responsible research practices.

Analytical characterization of 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)- is another trending topic. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate its structure and purity. These methods are critical for ensuring the compound's suitability in high-stakes applications, such as pharmaceutical development.

Finally, the compound's commercial availability and regulatory status are common search queries. While CAS No. 28732-13-0 is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Suppliers often provide detailed safety data sheets (SDS) to guide users in its safe application.

In summary, 1,2,4-Triazin-5(2H)-one, 6-(2-aminophenyl)-3-(methylthio)- is a multifaceted compound with promising applications in drug discovery, agrochemicals, and green chemistry. Its unique structural features and adaptability make it a valuable tool for researchers addressing some of today's most pressing scientific challenges.